N-(4-{[(4-ethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-[4-[2-(4-ethoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C17H19N3O3S/c1-2-23-14-7-5-12(6-8-14)18-15(21)9-13-10-24-17(19-13)20-16(22)11-3-4-11/h5-8,10-11H,2-4,9H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key: PCHDOEMICOFXBJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3CC3
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

This compound is a derivative of thiazole, a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazole derivatives have been found to have several biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Synthesis Analysis

The synthesis of such compounds involves the use of N-alkylation of primary amines and ammonia, reduction of nitriles and amides in the presence of catalysts such as LiAlH4 and NaBH4. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole nucleus exhibited its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . They have been used as antimicrobial, antifungal, antiviral, and antitumor agents . Therefore, it’s plausible that this compound may interact with a variety of cellular targets, depending on its specific functional groups.

Mode of Action

For instance, they can block the biosynthesis of certain bacterial lipids , which can inhibit the growth and proliferation of bacteria. The specific interactions of this compound with its targets would likely depend on the nature of the targets and the specific functional groups present in the compound.

Biochemical Pathways

Given the broad range of activities exhibited by thiazole derivatives , it’s likely that this compound could affect multiple pathways. For instance, it could potentially interfere with lipid biosynthesis in bacteria, as mentioned above . It could also potentially interfere with other cellular processes, such as DNA replication or protein synthesis, depending on its specific targets.

Pharmacokinetics

Thiazole derivatives are generally known to have good bioavailability . The specific ADME properties of this compound would likely depend on factors such as its specific chemical structure, the route of administration, and the physiological characteristics of the individual taking the compound.

Result of Action

Given the broad range of activities exhibited by thiazole derivatives , it’s likely that this compound could have a variety of effects. For instance, it could potentially inhibit the growth and proliferation of bacteria or other microorganisms, or it could potentially inhibit the growth of tumor cells.

Future Directions

Thiazole derivatives have shown promise in various areas of medicinal chemistry, including as potential antimicrobial and antiproliferative agents. Future research may focus on the design and development of new thiazole derivatives with improved efficacy and lesser side effects. Molecular docking studies could be carried out to study the binding mode of active compounds with receptor for rational drug designing.